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Compound of Interest

Compound Name: Einecs 258-578-7

Cat. No.: B15467800 Get Quote

Essential Safety and Handling of Einecs 258-
578-7
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemical compounds. Einecs 258-578-7,

identified as [R-(Z)]-18-oxo-18-[(tributylstannyl)oxy]octadec-9-en-7-ol, belongs to the family of

tributyltin (TBT) compounds. TBTs are recognized for their high toxicity, necessitating stringent

adherence to safety protocols to mitigate risks of exposure. This guide provides essential,

immediate safety and logistical information for handling this compound.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the recommended PPE for handling

Einecs 258-578-7.
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PPE Category Recommendation

Hand Protection

Double gloving is strongly recommended. While

specific breakthrough data for this compound is

not readily available, chemical-resistant gloves

such as nitrile or neoprene should be used.

Always consult the glove manufacturer's specific

chemical resistance data for organotin

compounds before use.

Eye and Face Protection

Chemical safety goggles are mandatory. In

procedures where splashing is a risk, a full-face

shield must be worn in conjunction with safety

goggles.

Skin and Body Protection

A chemical-resistant lab coat is required. For

operations with a higher risk of exposure,

disposable chemical-resistant coveralls should

be worn. Closed-toe footwear is mandatory at all

times.

Respiratory Protection

All handling of Einecs 258-578-7 should be

conducted within a certified chemical fume hood

to prevent inhalation of vapors or aerosols. If

work outside a fume hood is unavoidable, a

properly fitted respirator with cartridges

appropriate for organic vapors should be used.

Specific quantitative data for glove breakthrough times with Einecs 258-578-7 is not available

in publicly accessible databases. It is imperative to consult directly with glove manufacturers for

specific recommendations or to conduct in-house testing for critical applications.

Operational and Disposal Plans
Operational Plan:

A clear and concise operational plan is crucial for minimizing the risk of exposure during

handling.
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Preparation: Before starting any procedure, ensure that all necessary PPE is available and in

good condition. A designated work area within a chemical fume hood should be prepared. An

emergency spill kit containing appropriate absorbent materials should be readily accessible.

Handling: All manipulations of Einecs 258-578-7 should be performed slowly and carefully to

avoid splashes and the generation of aerosols. Use appropriate laboratory equipment and

techniques to minimize direct contact.

Decontamination: Upon completion of work, thoroughly decontaminate all surfaces and

equipment that may have come into contact with the compound using a suitable solvent and

cleaning agent.

Disposal Plan:

Proper disposal of waste contaminated with Einecs 258-578-7 is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials contaminated with the compound, including gloves,

disposable lab coats, pipette tips, and absorbent materials from spills, must be collected as

hazardous waste.

Containment: Contaminated solid waste should be placed in a clearly labeled, sealed, and

puncture-resistant container. Liquid waste should be collected in a labeled, leak-proof

container.

Final Disposal: All hazardous waste must be disposed of through a certified hazardous waste

management company, in strict accordance with local, state, and federal regulations. Under

no circumstances should this waste be disposed of in regular trash or down the sanitary

sewer.

Visual Workflow Guides
To further clarify the procedural steps for safety, the following diagrams illustrate the

recommended workflows for PPE usage and waste disposal.
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Caption: Workflow for PPE selection and use when handling Einecs 258-578-7.
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Caption: Disposal plan for waste contaminated with Einecs 258-578-7.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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